Cas no 2034375-19-2 (7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide)

• Product Name: 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide
• CAS No: 2034375-19-2
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6520616
• Update Time: 2025-10-24

7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide
• 8-Indolizinecarboxamide, 1,2,3,5-tetrahydro-7-methoxy-5-oxo-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C15H20N2O4/c1-20-12-8-13(18)17-6-2-5-11(17)14(12)15(19)16-9-10-4-3-7-21-10/h8,10H,2-7,9H2,1H3,(H,16,19)
• InChI Key： JMXKQOMKCWDMFD-UHFFFAOYSA-N
• SMILES： C1C2N(C(=O)C=C(OC)C=2C(NCC2CCCO2)=O)CC1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: 13.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide

Recent Advances in the Study of 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS: 2034375-19-2)

In recent years, the compound 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS: 2034375-19-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indolizine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The growing body of research surrounding this compound underscores its relevance in drug discovery and development.

The primary focus of recent studies has been to elucidate the pharmacological properties and mechanisms of action of 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structure-activity relationships (SAR). These efforts have revealed that the compound exhibits high affinity for specific protein targets, making it a viable candidate for further optimization and clinical development.

One of the most notable findings is the compound's ability to inhibit key enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production and suppressing tumor growth in various cancer models. These results suggest that 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Further investigations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical factors for its progression into preclinical and clinical trials. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, the ongoing research on 7-methoxy-5-oxo-N-(oxolan-2-yl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS: 2034375-19-2) highlights its therapeutic potential and underscores the need for continued exploration. The compound's unique structural features and promising biological activities position it as a valuable asset in the quest for innovative treatments for complex diseases. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in more advanced experimental models.